N-(2,3-dihydro-1-benzofuran-5-ylmethyl)cyclopropanamine
Overview
Description
The compound “N-(2,3-dihydro-1-benzofuran-5-ylmethyl)cyclopropanamine” is a complex organic molecule. It contains a benzofuran moiety (a heterocyclic compound consisting of fused benzene and furan rings), a cyclopropane ring (a three-membered carbon ring), and an amine group .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the benzofuran ring, the introduction of the cyclopropane ring, and the attachment of the amine group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the benzofuran and cyclopropane rings, as well as the amine group. The benzofuran ring system is aromatic, which means it is particularly stable. The cyclopropane ring, on the other hand, is strained due to its small ring size, which can make it more reactive .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the benzofuran, cyclopropane, and amine groups. The benzofuran moiety might undergo electrophilic aromatic substitution reactions, while the cyclopropane ring could be involved in ring-opening reactions. The amine group could participate in a variety of reactions, including acid-base reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the presence of any functional groups. For example, the presence of the amine group could make the compound basic, and the aromatic benzofuran ring could contribute to its stability .Mechanism of Action
Target of Action
Benzofuran derivatives have been found to exhibit a wide range of biological and pharmacological activities , suggesting that they may interact with multiple targets.
Mode of Action
Benzofuran derivatives have been shown to exhibit good antimicrobial activity when the substituent on the 4-position contained halogens or hydroxyl groups . This suggests that the compound may interact with its targets through these functional groups.
Biochemical Pathways
Benzofuran derivatives have been associated with a variety of biological activities, indicating that they may influence multiple biochemical pathways .
Result of Action
Some substituted benzofurans have been found to have dramatic anticancer activities , suggesting that this compound may also exhibit similar effects.
Advantages and Limitations for Lab Experiments
N-(2,3-dihydro-1-benzofuran-5-ylmethyl)cyclopropanamine has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize, and can be synthesized using a variety of methods, including the reaction of cyclopropanecarboxylic acid with an amine, a Grignard reaction, and a Wittig reaction. In addition, this compound is a versatile compound that has a wide range of biological activities, making it suitable for a variety of research applications. However, this compound is also a volatile compound, and must be handled carefully to avoid contamination.
Future Directions
There are many potential future directions for research on N-(2,3-dihydro-1-benzofuran-5-ylmethyl)cyclopropanamine. One potential direction is to further investigate the biochemical and physiological effects of this compound. This could include further study of its anti-inflammatory, analgesic, anticonvulsant, and neuroprotective effects, as well as its ability to modulate the activity of various enzymes. Another potential direction is to further investigate the mechanism of action of this compound, including its interaction with various receptors. Finally, further research could be conducted on the potential therapeutic applications of this compound, including its potential use in the synthesis of various drugs and pharmaceuticals, as well as in the production of cosmetics and food additives.
Scientific Research Applications
N-(2,3-dihydro-1-benzofuran-5-ylmethyl)cyclopropanamine has been studied extensively in scientific research. It has been used in the synthesis of various drugs and pharmaceuticals, as well as in the production of cosmetics and food additives. In addition, this compound has been studied for its potential therapeutic applications, including its anti-inflammatory, analgesic, anticonvulsant, and neuroprotective effects. It has also been studied for its ability to modulate the activity of various enzymes, such as monoamine oxidase, acetylcholinesterase, and cyclooxygenase.
properties
IUPAC Name |
N-(2,3-dihydro-1-benzofuran-5-ylmethyl)cyclopropanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO/c1-4-12-10(5-6-14-12)7-9(1)8-13-11-2-3-11/h1,4,7,11,13H,2-3,5-6,8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOWNSANSXYXWPR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NCC2=CC3=C(C=C2)OCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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